1-(1,3-Benzoxazol-2-ylamino)-2-methyl-3-thiophen-3-ylpropan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(1,3-Benzoxazol-2-ylamino)-2-methyl-3-thiophen-3-ylpropan-2-ol” is a complex organic molecule. It contains a benzoxazole ring, which is a bicyclic compound consisting of a benzene ring fused to an oxazole ring . The benzoxazole ring is linked to a thiophene ring and a propan-2-ol group .
Synthesis Analysis
The synthesis of benzoxazole derivatives often involves the reaction of 2-aminophenol with various compounds . For instance, one method involves the reaction of 2-aminophenol with aromatic aldehydes using 1,4-dioxane as a solvent in the presence of air as an oxidant . Another method involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) for the synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides .Molecular Structure Analysis
The molecular structure of benzoxazole derivatives can be confirmed by various spectroscopic techniques such as FTIR, 1H-NMR, and 13C-NMR . For instance, the presence of an IR absorption band at 3214 cm−1 corresponds to the group Ar–OH .Chemical Reactions Analysis
Benzoxazole derivatives can undergo various chemical reactions. For instance, they can react with aromatic aldehydes in the presence of air as an oxidant to form new compounds . They can also react with acetic anhydride at reflux temperature to form 4-(1,3-benzoxazol-2-yl)-2-methylnaphtho .Physical And Chemical Properties Analysis
The physical and chemical properties of benzoxazole derivatives can be analyzed using various techniques such as FTIR, 1H-NMR, and 13C-NMR . For instance, the presence of an IR absorption band at 3214 cm−1 corresponds to the group Ar–OH .Mechanism of Action
The mechanism of action of benzoxazole derivatives often involves their interaction with biological targets. For instance, some benzoxazole derivatives have been found to exhibit antimicrobial activity against various bacterial and fungal strains . They have also been found to exhibit anticancer activity against human colorectal carcinoma (HCT116) cancer cell line .
Future Directions
Benzoxazole derivatives have a wide range of pharmacological activities, making them promising candidates for drug development . Future research could focus on exploring their potential uses in treating various diseases, improving their synthesis methods, and investigating their mechanisms of action .
properties
IUPAC Name |
1-(1,3-benzoxazol-2-ylamino)-2-methyl-3-thiophen-3-ylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-15(18,8-11-6-7-20-9-11)10-16-14-17-12-4-2-3-5-13(12)19-14/h2-7,9,18H,8,10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNKVZBUOSPEOGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC=C1)(CNC2=NC3=CC=CC=C3O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.